Cas no 2171967-00-1 ((3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride)

• Product Name: (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• CAS No: 2171967-00-1
• MF: C₇H₁₁FN₂O₂S
• MW: 206.237843751907
• CID: 6023215
• PubChem ID: 165879917
• Update Time: 2025-05-21

(3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride
• EN300-1451434
• 2171967-00-1

• Inchi： 1S/C7H11FN2O2S/c1-3-7-6(4-10(2)9-7)5-13(8,11)12/h4H,3,5H2,1-2H3
• InChI Key： GKCHRBMITORKHQ-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C)N=C1CC)(=O)(=O)F

Computed Properties

• Exact Mass: 206.05252693g/mol
• Monoisotopic Mass: 206.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Additional information on (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride

Recent Advances in the Application of (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl Fluoride (CAS: 2171967-00-1) in Chemical Biology and Drug Discovery

The compound (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride (CAS: 2171967-00-1) has recently emerged as a promising chemical probe and tool in chemical biology and drug discovery. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active-site residues in proteins, making it particularly valuable for target identification and validation studies. Recent research has highlighted its utility in activity-based protein profiling (ABPP) and covalent inhibitor development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity for serine hydrolases, with minimal off-target effects observed in proteome-wide screening. The researchers utilized quantitative mass spectrometry to map the interaction landscape of this compound across multiple cell lines, identifying several previously uncharacterized protein targets. The study also revealed that the 3-ethyl-1-methyl substitution pattern on the pyrazole ring contributes significantly to the compound's membrane permeability and cellular uptake.

In the context of drug discovery, (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride has shown potential as a warhead for covalent inhibitor design. A recent patent application (WO2023056421) disclosed its incorporation into selective kinase inhibitors, where the sulfonyl fluoride moiety forms a reversible covalent bond with non-catalytic lysine residues. This approach has yielded compounds with improved target residence time and selectivity profiles compared to traditional irreversible inhibitors.

The compound's mechanism of action involves the formation of a sulfonate ester with hydroxyl groups of serine, threonine, or tyrosine residues. Structural biology studies published in ACS Chemical Biology (2024) have provided high-resolution crystal structures of the compound bound to several protein targets, revealing key interactions that govern its selectivity. These structural insights are now being leveraged to design next-generation chemical probes with enhanced specificity.

From a synthetic chemistry perspective, recent advancements in the preparation of (3-ethyl-1-methyl-1H-pyrazol-4-yl)methanesulfonyl fluoride have improved both yield and purity. A 2024 Organic Process Research & Development paper described an optimized synthetic route that reduces the formation of byproducts while maintaining scalability. This development is particularly important as the compound gains traction in high-throughput screening campaigns.

Looking forward, researchers anticipate expanded applications of this compound in proteomics, particularly in studying transient protein-protein interactions and allosteric regulation. Its unique combination of reactivity and selectivity positions it as a valuable tool for chemical biology research and early-stage drug discovery programs targeting challenging protein classes.